Cas no 2091697-44-6 ((1R)-1-(3-fluorophenyl)-4-methylpent-3-en-1-ol)

• Product Name: (1R)-1-(3-fluorophenyl)-4-methylpent-3-en-1-ol
• CAS No: 2091697-44-6
• MF: C₁₂H₁₅FO
• MW: 194.245307207108
• CID: 5193594
• Update Time: 2025-06-08

(1R)-1-(3-fluorophenyl)-4-methylpent-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-fluoro-α-(3-methyl-2-buten-1-yl)-, (αR)-
• (1R)-1-(3-fluorophenyl)-4-methylpent-3-en-1-ol

• Inchi： 1S/C12H15FO/c1-9(2)6-7-12(14)10-4-3-5-11(13)8-10/h3-6,8,12,14H,7H2,1-2H3/t12-/m1/s1
• InChI Key： FFJIDIFEANCYEH-GFCCVEGCSA-N
• SMILES： C1([C@@H](C/C=C(\C)/C)O)=CC=CC(F)=C1

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Boiling Point: 278.9±25.0 °C(Predicted)
• pka: 14.09±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1R)-1-(3-fluorophenyl)-4-methylpent-3-en-1-ol

Comprehensive Overview of (1R)-1-(3-fluorophenyl)-4-methylpent-3-en-1-ol (CAS No. 2091697-44-6)

The compound (1R)-1-(3-fluorophenyl)-4-methylpent-3-en-1-ol (CAS No. 2091697-44-6) is a chiral fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorophenyl group and a methylpentenol backbone, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity and the growing demand for fluorinated building blocks in drug discovery.

In recent years, the search for chiral synthons and fluorinated intermediates has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure compounds. (1R)-1-(3-fluorophenyl)-4-methylpent-3-en-1-ol aligns with these trends, as its R-configuration and fluorine substitution enhance its utility in designing targeted therapies. The compound's lipophilic properties and hydrogen-bonding capacity further contribute to its relevance in medicinal chemistry.

From an industrial perspective, 2091697-44-6 is gaining attention for its role in developing green chemistry applications. With sustainability becoming a priority, researchers are exploring eco-friendly synthetic routes for fluorinated compounds. This molecule's potential in catalytic asymmetric reactions and biocatalysis positions it as a candidate for scalable, low-waste production methods—a topic frequently searched in academic and industrial forums.

The 3-fluorophenyl moiety in (1R)-1-(3-fluorophenyl)-4-methylpent-3-en-1-ol is particularly noteworthy. Fluorine's electronegativity and small atomic radius often improve a compound's metabolic stability and bioavailability, making it a hotspot in drug design. Queries like "fluorine in pharmaceuticals" or "chiral alcohol applications" reflect the broader interest in such structural features. This compound's versatility extends to flavors and fragrances, where its enantiomeric purity could influence odor profiles.

Analytical characterization of CAS No. 2091697-44-6 typically involves NMR spectroscopy, HPLC chiral separation, and mass spectrometry—techniques widely discussed in scientific communities. Recent publications highlight its use in kinetic resolution studies and as a precursor for terpene-like derivatives, addressing popular search terms like "chiral analysis methods" or "fluorine NMR shifts." These applications underscore its interdisciplinary appeal.

In conclusion, (1R)-1-(3-fluorophenyl)-4-methylpent-3-en-1-ol represents a convergence of cutting-edge chemistry trends: chirality, fluorination, and sustainable synthesis. Its CAS registry number, 2091697-44-6, serves as a gateway for researchers exploring its synthetic routes, biological activities, and industrial potential. As the demand for tailored molecular architectures grows, this compound is poised to play a pivotal role in next-generation chemical innovations.